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Compound of Interest

Compound Name: Methoxycarbonylsulfenyl chloride

CAS No.: 26555-40-8

Cat. No.: B1585026

Get Quote

Introduction: Unveiling a Versatile Reagent in
Modern Chemistry
Methoxycarbonylsulfenyl chloride (MCSC), with the chemical formula CH₃OC(O)SCl, is a

reactive sulfenyl carbonyl compound that has emerged as a crucial reagent in various domains

of chemical synthesis, particularly in bioconjugation and pharmaceutical development.[1][2] Its

unique structure, featuring a highly electrophilic sulfur atom bonded to a chlorine atom and a

methoxycarbonyl group, imparts a distinct reactivity profile that allows for the precise

introduction of the methoxycarbonylthio moiety onto nucleophilic substrates. This guide

provides an in-depth exploration of the physical and chemical properties of

Methoxycarbonylsulfenyl chloride, offering field-proven insights and detailed methodologies

for its synthesis and application. The molecular structure and conformational properties of this

compound have been extensively studied using advanced analytical techniques, including gas

electron diffraction, low-temperature X-ray diffraction, and vibrational spectroscopy, revealing

the interplay of electronic effects that govern its stability and reactivity.[1][3]
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Core Physicochemical Properties
The utility of any chemical reagent is fundamentally dictated by its physical and chemical

characteristics. Methoxycarbonylsulfenyl chloride is a clear, bright yellow liquid at room

temperature, characterized by a pungent odor.[1] A comprehensive summary of its key physical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methoxycarbonylsulfenyl Chloride

Property Value Source(s)

CAS Number 26555-40-8 [1]

Molecular Formula C₂H₃ClO₂S [1]

Molecular Weight 126.56 g/mol [1]

Appearance Clear, bright yellow liquid [1]

Boiling Point 133-134 °C (lit.) [1]

Density 1.399 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.481 (lit.) [1]

Flash Point 54 °C (129.2 °F) - closed cup [4]

Solubility Miscible with dichloromethane [1]

Storage Temperature 2-8°C [1]

Sensitivity Moisture Sensitive [1]

Synthesis and Handling: A Protocol Rooted in Self-
Validation
The synthesis of Methoxycarbonylsulfenyl chloride requires careful execution due to its

reactivity and sensitivity to moisture. The following protocol is based on established literature,

providing a reliable method for its preparation.
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Experimental Protocol: Synthesis of
Methoxycarbonylsulfenyl Chloride
This protocol is adapted from the work of Schroll, Eastep, and Barany, who detailed two

primary routes for the generation of Methoxycarbonylsulfenyl chloride. One effective method

involves the careful chlorination of acetyl methoxy(thiocarbonyl) sulfide.

Core Causality: The underlying principle of this synthesis is the selective cleavage of the S-

acetyl bond by a chlorinating agent, such as sulfuryl chloride (SO₂Cl₂), to generate the desired

sulfenyl chloride and acetyl chloride as a byproduct. The reaction's success hinges on

controlling the stoichiometry and temperature to prevent over-chlorination and subsequent

decomposition of the product.

Step-by-Step Methodology:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a nitrogen inlet is charged with a solution of acetyl

methoxy(thiocarbonyl) sulfide in a dry, inert solvent such as chloroform (CHCl₃) or

dichloromethane (CH₂Cl₂). The flask is then cooled to 0°C in an ice bath.

Addition of Chlorinating Agent: A solution of sulfuryl chloride (1.0 equivalent) in the same dry

solvent is added dropwise to the stirred solution of the starting material over a period of 30-

60 minutes. The reaction is maintained under a positive pressure of nitrogen throughout the

addition.

Reaction Monitoring: The progress of the reaction can be monitored by ¹H NMR

spectroscopy by observing the disappearance of the starting material's signals and the

appearance of the product peak at approximately δ 4.32 ppm, along with the signal for acetyl

chloride.

Work-up and Isolation: Upon completion, the solvent and the volatile byproduct (acetyl

chloride) are removed under reduced pressure at a low temperature to afford the crude

Methoxycarbonylsulfenyl chloride.

Purification and Storage: The resulting yellow liquid is typically used without further

purification. Due to its limited stability at room temperature, it should be stored at 2-8°C
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under a nitrogen atmosphere and used promptly.

Self-Validating System: The integrity of this protocol is maintained by careful monitoring of the

reaction's progress and the characterization of the product. The distinct ¹H NMR chemical shift

of the methoxy protons provides a clear diagnostic marker for the formation of

Methoxycarbonylsulfenyl chloride.
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Caption: Workflow for the synthesis of Methoxycarbonylsulfenyl chloride.

Spectroscopic Characterization: The Fingerprint of
a Molecule
Accurate characterization is paramount in chemical synthesis. The following data summarizes

the key spectroscopic features of Methoxycarbonylsulfenyl chloride.

Table 2: Spectroscopic Data for Methoxycarbonylsulfenyl Chloride
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Technique Observed Data Source(s)

¹H NMR (CDCl₃) δ 4.32 (s, 3H, -OCH₃)

¹³C NMR
Data not readily available in

the public domain.

Infrared (IR)

C=O stretch: 1789 cm⁻¹ (gas),

1775 cm⁻¹ (liquid, Raman),

1762 cm⁻¹ (solid, Raman)

CH₃ asymmetric stretch: 3036

cm⁻¹ (gas), 3033 cm⁻¹ (liquid,

Raman), 3033 cm⁻¹ (solid,

Raman)

CH₃ symmetric stretch: 2966

cm⁻¹ (gas), 2962 cm⁻¹ (liquid,

Raman), 2960 cm⁻¹ (solid,

Raman)

O-CH₃ stretch: 1445 cm⁻¹

(gas), 1443 cm⁻¹ (liquid,

Raman), 1443 cm⁻¹ (solid,

Raman)

C-O stretch: 1175 cm⁻¹

Mass Spectrometry
Data not readily available in

the public domain.

Chemical Reactivity and Applications: A Gateway to
Molecular Innovation
The synthetic utility of Methoxycarbonylsulfenyl chloride stems from the high reactivity of the

S-Cl bond towards nucleophiles. The electron-withdrawing methoxycarbonyl group further

enhances the electrophilicity of the sulfur atom.
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Reaction with Thiols: The Formation of Asymmetrical
Disulfides
A prominent application of Methoxycarbonylsulfenyl chloride is its reaction with thiols to form

asymmetrical disulfides. This reaction is particularly valuable in bioconjugation chemistry for the

modification of cysteine residues in proteins and peptides.

Mechanism: The reaction proceeds via a nucleophilic attack of the thiol sulfur atom on the

electrophilic sulfur of Methoxycarbonylsulfenyl chloride, with the concomitant departure of

the chloride ion as a leaving group.

CH₃OC(O)SCl
(Methoxycarbonylsulfenyl chloride)

[Transition State]

R-SH
(Thiol)

Nucleophilic Attack

CH₃OC(O)S-S-R
(Asymmetrical Disulfide)

HClElimination

Click to download full resolution via product page

Caption: Reaction of Methoxycarbonylsulfenyl chloride with a thiol.

Field-Proven Application: Cysteine Modification

A well-documented example is the reaction of Methoxycarbonylsulfenyl chloride with L-

cysteine to produce 3-[(methoxycarbonyl)dithio]-L-alanine.[1] This derivative serves as a stable

intermediate for the preparation of other S-alk(en)ylthio-L-cysteine derivatives. This chemistry

is fundamental to the synthesis of heterobifunctional crosslinkers like 3-(2-

pyridinyldithio)propanoic acid hydrazide (PDPH), which are extensively used to create

macromolecule-drug conjugates for targeted drug delivery.[1][2]

Safety and Handling Considerations
As a reactive chemical, Methoxycarbonylsulfenyl chloride must be handled with appropriate

safety precautions in a well-ventilated fume hood. It is classified as a flammable liquid and is

corrosive, causing severe skin burns and eye damage.[4] Personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is mandatory. It is
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sensitive to moisture and should be stored in a tightly sealed container under an inert

atmosphere in a cool, dry place.

Conclusion: A Potent Tool for Chemical Synthesis
Methoxycarbonylsulfenyl chloride is a valuable and versatile reagent with significant

applications in organic synthesis, particularly in the realms of bioconjugation and medicinal

chemistry. Its ability to efficiently introduce a protected thiol functionality makes it an

indispensable tool for researchers and drug development professionals. A thorough

understanding of its physical properties, reactivity, and handling requirements, as outlined in

this guide, is essential for its safe and effective utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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